Cas no 873110-27-1 (1H-Pyrazole-4-carbonitrile, 5-amino-3-(1,1-dimethylethyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-amino-3-(1,1-dimethylethyl)-
• CAS No: 873110-27-1
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• CID: 1875475
• PubChem ID: 10307888
• Update Time: 2025-04-21

1H-Pyrazole-4-carbonitrile, 5-amino-3-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-3-(1,1-dimethylethyl)-
• AKOS023428588
• 5-Amino-3-(tert-butyl)-1H-pyrazole-4-carbonitrile
• 3-amino-5-tert-butyl-1H-pyrazole-4-carbonitrile
• MFCD24394735
• 3-amino-5-(1,1-dimethylethyl)-1H-Pyrazole-4-carbonitrile
• 5-amino-3-tert-butyl-1h-pyrazole-4-carbonitrile
• G70914
• 873110-27-1
• DTXSID901199485
• 934743-41-6
• 3-amino-5-(tert-butyl)-1H-pyrazole-4-carbonitrile
• 5-Amino-4-cyano-3-t-butylpyrazole
• W19205
• AS-70587
• 141458-80-2
• CYCIDKHJBSFNAY-UHFFFAOYSA-N
• SCHEMBL718065
• 1H-Pyrazole-4-carbonitrile, 3-amino-5-(1,1-dimethylethyl)-

• Inchi： 1S/C8H12N4/c1-8(2,3)6-5(4-9)7(10)12-11-6/h1-3H3,(H3,10,11,12)
• InChI Key： CYCIDKHJBSFNAY-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C(N)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 164.106196400Da
• Monoisotopic Mass: 164.106196400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.5Ų